Cas no 1014195-98-2 (2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide
- 1014195-98-2
- F2964-3016
- 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
- AKOS001093717
- 2-[[1-(3-Chlorophenyl)-5-phenyl-1H-imidazol-2-yl]thio]acetamide
-
- Inchi: 1S/C17H14ClN3OS/c18-13-7-4-8-14(9-13)21-15(12-5-2-1-3-6-12)10-20-17(21)23-11-16(19)22/h1-10H,11H2,(H2,19,22)
- InChI Key: STZQZBBDMKMBOD-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=CC=C2)=CN=1
Computed Properties
- Exact Mass: 343.0546109g/mol
- Monoisotopic Mass: 343.0546109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 616.5±65.0 °C(Predicted)
- pka: 15.28±0.40(Predicted)
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-3016-2μmol |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-5μmol |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-10μmol |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-20μmol |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-1mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-2mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-3mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-4mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-5mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3016-10mg |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide |
1014195-98-2 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
Introduction to Compound with CAS No. 1014195-98-2 and Product Name: 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
The compound with the CAS number 1014195-98-2 and the product name 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups, including a sulfanyl group and an acetamide moiety, which contribute to its distinctive chemical properties and biological activities.
Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of a 1H-imidazole ring in the molecular structure of this compound is particularly noteworthy, as imidazole derivatives are well-known for their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties, making them valuable candidates for further investigation.
The 3-chlorophenyl substituent attached to the imidazole ring further enhances the pharmacological potential of this compound. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. In particular, studies have shown that chlorophenyl derivatives can exhibit potent effects on enzymes such as cytochrome P450, which play a crucial role in drug metabolism and detoxification processes.
The 5-phenyl group in the imidazole ring also contributes to the overall pharmacological profile of this compound. Phenyl groups are known for their ability to enhance lipophilicity, which can improve drug absorption and distribution within the body. Additionally, phenyl derivatives have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions.
The acetamide moiety at the terminal position of the molecule provides another layer of biological activity. Acetamides are commonly found in pharmaceuticals due to their ability to interact with biological targets such as receptors and enzymes. This functional group can influence both the solubility and bioavailability of a drug molecule, making it an essential component in medicinal chemistry.
In recent years, computational methods have been increasingly employed to predict the biological activity of novel compounds. Molecular docking studies have shown that 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide exhibits promising interactions with various biological targets. These interactions include binding to receptors involved in pain signaling, inflammation pathways, and cell proliferation. Such findings suggest that this compound may have therapeutic potential in treating a range of diseases.
Furthermore, experimental studies have begun to explore the pharmacokinetic properties of this compound. Preliminary data indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be a viable candidate for further development into a drug candidate. The sulfanyl group in particular has been identified as a key factor in determining its metabolic fate, with studies indicating that it may undergo conjugation with glucuronic acid before excretion.
The synthesis of 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as nucleophilic substitution and condensation reactions, which highlight the complexity and precision required in pharmaceutical synthesis. Advances in synthetic methodologies have enabled chemists to produce this compound with high yield and purity, facilitating its use in both research and development settings.
As our understanding of disease mechanisms continues to evolve, so too does our approach to drug discovery. The development of novel compounds like 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is crucial for addressing unmet medical needs. By leveraging cutting-edge chemical techniques and computational tools, researchers are paving the way for more effective treatments that target the underlying causes of disease.
In conclusion, the compound with CAS number 1014195-98-2 and product name 2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive molecule for therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical treatments.
1014195-98-2 (2-{[1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)